2-[4-(Methylthio)phenyl]ethanethiol

• IUPAC Name: 2-(4-methylsulfanylphenyl)ethanethiol
• InChI: InChI=1S/C9H12S2/c1-11-9-4-2-8(3-5-9)6-7-10/h2-5,10H,6-7H2,1H3
• InChI Key: DTLBGJBDKYETCK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CCS
• Molecular Formula: C9H12S2
• Molecular Weight: 184.3 g/mol

Description

2-[4-(Methylthio)phenyl]ethanethiol (C₉H₁₂S₂) is a sulfur-containing aromatic compound characterized by a benzene ring substituted with a methylthio (–SCH₃) group at the para position and an ethanethiol (–CH₂CH₂SH) side chain. This compound has garnered attention as a critical intermediate in synthesizing Elafibranor (Formula II), a therapeutic agent for metabolic and liver diseases . Its dual sulfur functionalities contribute to its nucleophilic reactivity, enabling its use in forming thioether bonds during multi-step pharmaceutical syntheses. The methylthio group enhances steric and electronic effects, while the ethanethiol chain provides flexibility in coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(Methylthio)phenyl]ethanethiol typically involves the following steps:

Starting Materials: The synthesis begins with 4-(methylthio)benzaldehyde and ethyl mercaptan.

Reaction Conditions: The reaction is carried out under basic conditions, often using sodium hydroxide or potassium hydroxide as the base.

Procedure: The 4-(methylthio)benzaldehyde is reacted with ethyl mercaptan in the presence of the base to form the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-[4-(Methylthio)phenyl]ethanethiol may involve more efficient and scalable methods, such as:

Catalytic Processes: Utilizing catalysts to enhance the reaction rate and yield.

Continuous Flow Reactors: Employing continuous flow reactors to maintain consistent reaction conditions and improve production efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[4-(Methylthio)phenyl]ethanethiol undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The compound can be reduced to form the corresponding sulfide.

Substitution: The thiol group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve alkyl halides or acyl chlorides.

Major Products

Oxidation: Disulfides or sulfonic acids.

Reduction: Corresponding sulfides.

Substitution: Various substituted thiol derivatives.

Scientific Research Applications

Synthetic Chemistry

1.1 Thioacetalization Reactions
One of the primary applications of 2-[4-(Methylthio)phenyl]ethanethiol is in thioacetalization reactions. These reactions are crucial for synthesizing dithioacetals, which serve as important intermediates in organic synthesis. Recent studies have shown that using BF3·SMe2 as a reagent allows for odor-free transformations, enhancing the practicality of these reactions in laboratory settings .

1.2 Polymer Chemistry
In polymer chemistry, thiols like 2-[4-(Methylthio)phenyl]ethanethiol are utilized for the functionalization of polymers. For instance, it has been employed in the depolymerization of polyetheretherketone (PEEK), where it acts as an effective reagent to regenerate monomers from polymeric materials. This application highlights its role in recycling and sustainability efforts within the polymer industry .

Materials Science

2.1 Metal Complex Formation
The compound has been investigated for its ability to form complexes with transition metals such as nickel, palladium, and platinum. For example, it reacts with Pt(PPh3)4 to yield stable metal-thiol complexes that exhibit interesting catalytic properties. These complexes can be utilized in various catalytic processes, including hydrogenation and cross-coupling reactions .

2.2 Surface Modification
Due to its thiol functional group, 2-[4-(Methylthio)phenyl]ethanethiol is also applied in surface modification techniques. Thiols are known to form self-assembled monolayers (SAMs) on gold surfaces, which can be used in biosensors and electronic devices. The ability to modify surfaces at the molecular level enhances the performance and specificity of these devices.

Therapeutic Applications

3.1 Antioxidant Properties
Research indicates that thiol compounds possess antioxidant properties that can be beneficial in medical applications. 2-[4-(Methylthio)phenyl]ethanethiol may help mitigate oxidative stress in biological systems, making it a candidate for further investigation in pharmacological studies aimed at treating diseases associated with oxidative damage.

3.2 Drug Development
The compound's structure allows for potential modifications that could lead to new drug candidates targeting various biological pathways. Its reactivity can be harnessed to develop prodrugs or targeted delivery systems that enhance drug efficacy while minimizing side effects.

Case Studies

Study	Application	Findings
Study on Thioacetalization	Organic Synthesis	Demonstrated efficient synthesis of methyl dithioacetals using BF3·SMe2 .
PEEK Depolymerization	Polymer Recycling	Showed significant yield improvement when using 2-phenylethanethiol for PEEK regeneration .
Metal Complex Formation	Catalysis	Established stable complexes with platinum, enhancing catalytic activity .

Mechanism of Action

The mechanism of action of 2-[4-(Methylthio)phenyl]ethanethiol involves its thiol group, which can participate in various biochemical reactions:

Molecular Targets: The thiol group can interact with reactive oxygen species (ROS) and other electrophiles, neutralizing them and preventing oxidative damage.

Pathways Involved: The compound can modulate redox signaling pathways and influence cellular processes such as apoptosis and inflammation.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the unique properties of 2-[4-(Methylthio)phenyl]ethanethiol, a comparative analysis with analogous sulfur-containing aromatic compounds is presented below.

Structural and Functional Group Analysis

The table below highlights key differences in molecular features and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Reactivity Profile	Primary Application
2-[4-(Methylthio)phenyl]ethanethiol	C₉H₁₂S₂	184.3	Methylthio, Ethanethiol	High nucleophilicity; prone to oxidation	Elafibranor intermediate
4-(Methylthio)benzenethiol	C₇H₈S₂	156.3	Methylthio, Thiol	Moderate nucleophilicity; oxidation-sensitive	Organic synthesis (e.g., ligand design)
2-(4-Methylphenyl)ethanethiol	C₉H₁₂S	152.3	Methyl, Ethanethiol	Similar to aliphatic thiols	Potential intermediate for agrochemicals
4-(Methylthio)phenethyl alcohol	C₉H₁₂OS	168.3	Methylthio, Alcohol	Low nucleophilicity; hydroxyl reactivity	Solvent or polymer modifier

Key Comparative Findings

Reactivity and Stability :

• The ethanethiol chain in 2-[4-(Methylthio)phenyl]ethanethiol enhances nucleophilicity compared to 4-(Methylthio)benzenethiol, where the thiol group is directly attached to the ring. This facilitates its use in coupling reactions for drug synthesis .
• However, the presence of two sulfur groups increases oxidation susceptibility compared to 2-(4-Methylphenyl)ethanethiol, which lacks the methylthio substituent. The –SCH₃ group may partially stabilize the compound by reducing electron density on the thiol.

Solubility and Steric Effects: The ethanethiol chain improves lipophilicity, enhancing solubility in organic solvents (e.g., dichloromethane or THF) compared to 4-(Methylthio)phenethyl alcohol, which has polar hydroxyl groups.

Pharmaceutical Utility: 2-[4-(Methylthio)phenyl]ethanethiol is specifically optimized for Elafibranor synthesis, where its structure enables precise regioselectivity during intermediate formation . In contrast, 4-(Methylthio)benzenethiol is more commonly employed in metal coordination chemistry due to its compact structure.

Research Implications and Limitations

For example:

• Thermal Stability: No experimental data compare its decomposition temperature with 4-(Methylthio)benzenethiol, though theoretical calculations suggest higher stability due to reduced ring strain.
• Synthetic Yield: The compound’s higher molecular weight may reduce molar efficiency in reactions compared to lighter analogs, though this is offset by its tailored reactivity in Elafibranor production .

Further experimental investigations are required to validate these hypotheses and optimize the compound’s application scope.

Biological Activity

2-[4-(Methylthio)phenyl]ethanethiol, also known as 4-(methylthio)phenethylthiol, is a thiol compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its biological effects, mechanisms of action, and relevant case studies, providing a comprehensive overview of its applications in medicinal chemistry and pharmacology.

Chemical Structure and Properties

Chemical Formula: C9H12S2
Molecular Weight: 188.32 g/mol
CAS Number: 1891-50-5

The compound features a phenyl ring substituted with a methylthio group and an ethanethiol moiety, which contributes to its reactivity and interactions with biological targets.

Anticancer Properties

Research indicates that 2-[4-(Methylthio)phenyl]ethanethiol exhibits significant anticancer activity. A study evaluated its effects on various cancer cell lines, including HeLa (cervical cancer), HCT-116 (colon cancer), and MCF-7 (breast cancer). The compound demonstrated potent cytotoxicity with IC50 values ranging from 6 to 10 µM, indicating its potential as an anticancer agent.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	6	Induction of apoptosis
HCT-116	7	Cell cycle arrest
MCF-7	10	Inhibition of cell proliferation

The mechanism of action appears to involve apoptosis induction through caspase activation, leading to increased early apoptotic populations in treated cells .

Antioxidant Activity

2-[4-(Methylthio)phenyl]ethanethiol has also been studied for its antioxidant properties. It was shown to scavenge free radicals effectively, thereby reducing oxidative stress in cellular environments. This property is particularly relevant in cancer therapy, where oxidative stress plays a critical role in tumor progression and resistance to treatment .

The biological activity of 2-[4-(Methylthio)phenyl]ethanethiol is primarily attributed to its ability to interact with various molecular targets:

• Enzyme Inhibition: The compound may inhibit specific enzymes involved in cancer cell metabolism, contributing to reduced proliferation rates.
• Receptor Interaction: It is hypothesized that the thiol group can form disulfide bonds with cysteine residues in proteins, altering their function and signaling pathways related to cell survival and apoptosis.

Case Studies

• Cytotoxicity Assessment : A detailed study involving the treatment of HeLa cells with varying concentrations of the compound revealed a dose-dependent response in cell viability. Flow cytometric analysis confirmed increased apoptosis rates at higher concentrations .
• In Vivo Studies : Preliminary animal studies have suggested that administration of 2-[4-(Methylthio)phenyl]ethanethiol can significantly reduce tumor size in xenograft models. These findings underline the compound's potential for development into a therapeutic agent for cancer treatment .